6-Tert-butyl-2-{[(3-chlorophenyl)carbamoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C20H24ClN3O2S
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 6-tert-butyl-2-[(3-chlorophenyl)carbamoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H24ClN3O2S/c1-20(2,3)11-7-8-14-15(9-11)27-18(16(14)17(22)25)24-19(26)23-13-6-4-5-12(21)10-13/h4-6,10-11H,7-9H2,1-3H3,(H2,22,25)(H2,23,24,26)
• InChI Key: ZGYWKNPCTJAKBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)NC3=CC(=CC=C3)Cl

Description

• This compound is a complex organic molecule with a long name, but let’s break it down. It consists of several functional groups, including a tert-butyl group, a carbamoyl group, and a benzothiophene ring.
• The tert-butyl group (tert-butyl refers to a tertiary butyl group) provides steric hindrance, affecting the compound’s reactivity.
• The benzothiophene ring is a heterocyclic system containing sulfur, which imparts unique properties.
• The carbamoyl group contains an amide linkage (–CONH–), which is crucial for its biological activity.

Preparation Methods

• Unfortunately, I couldn’t find specific synthetic routes for this exact compound. similar benzothiophene derivatives are often synthesized through multistep processes involving cyclization reactions.
• Industrial production methods may involve modifications of existing synthetic routes or custom approaches developed by research teams.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These depend on the specific reaction conditions and starting materials.

Scientific Research Applications

Medicine: Investigate its potential as a drug candidate. Benzothiophene derivatives often exhibit bioactivity, including anti-inflammatory, antiviral, and anticancer properties.

Chemistry: Explore its reactivity in various transformations.

Biology: Investigate its effects on cellular processes.

Industry: Assess its use in materials science or as a building block for other compounds.

Mechanism of Action

• Unfortunately, I don’t have specific information on this compound’s mechanism of action. understanding its interactions with biological targets (e.g., enzymes, receptors) would be crucial.

Comparison with Similar Compounds

Similar Compounds: Other benzothiophene derivatives, such as 4-AMINO-6-(tert-BUTYL)-3-METHYLTHIO-, may share structural features.

Uniqueness: Investigate what sets this compound apart from related molecules.

Remember that this compound’s detailed study would require access to specialized literature and research articles